Cas no 120321-65-5 (4-(Butylamino)-3-nitrobenzoic acid)

4-(Butylamino)-3-nitrobenzoic acid structure
120321-65-5 structure
Product Name:4-(Butylamino)-3-nitrobenzoic acid
CAS No:120321-65-5
Molecular Formula:C11H14N2O4
Molecular Weight:238.23986
MDL:MFCD00434901
CID:133187
PubChem ID:2829816

4-(Butylamino)-3-nitrobenzoic acid Properties

Names and Identifiers

    • 4-(Butylamino)-3-nitrobenzoic acid
    • 4-BUTYLAMINO-3-NITRO-BENZOIC ACID
    • Benzoic acid,4-(butylamino)-3-nitro-
    • 4-Butylamino-3-nitro-benzoesaeure
    • AC1MD2E4
    • ACMC-1CITY
    • CHEMBL236219
    • CTK4B1794
    • SureCN6044176
    • A1-41715
    • 4-(butylamino)-3-nitrobenzoicacid
    • SB80865
    • FT-0681504
    • SR-01000575353-1
    • BS-4466
    • AKOS015965481
    • SCHEMBL6044176
    • 120321-65-5
    • AKOS000214369
    • EN300-1191734
    • SR-01000575353
    • DTXSID10385259
    • CS-0297699
    • PATRMRVHZVOHEB-UHFFFAOYSA-N
    • 4-butylamino-3-nitrobenzoic acid
    • Z56760421
    • 4-butylamino-3-nitro-benzoic Acid
    • 4-(butylamino)-3-nitrobenzoic acid
    • MDL: MFCD00434901
    • InChIKey: PATRMRVHZVOHEB-UHFFFAOYSA-N
    • Inchi: InChI=1S/C11H14N2O4/c1-2-3-6-12-9-5-4-8(11(14)15)7-10(9)13(16)17/h4-5,7,12H,2-3,6H2,1H3,(H,14,15)
    • SMILES: CCCCNC1=C(C=C(C=C1)C(=O)O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 238.09542
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 6
  • Monoisotopic Mass: 238.09535693g/mol
  • Heavy Atom Count: 17
  • Complexity: 277
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.1
  • Topological Polar Surface Area: 95.2Ų

Experimental Properties

  • PSA: 92.47

4-(Butylamino)-3-nitrobenzoic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AD35067-1mg
4-(Butylamino)-3-nitrobenzoic acid
120321-65-5 90%
1mg
$146.00
Alichem
A019096620-1g
4-(Butylamino)-3-nitrobenzoic acid
120321-65-5 95%
1g
$400.00 2023-09-04
Crysdot LLC
CD12174173-5g
4-(Butylamino)-3-nitrobenzoic acid
120321-65-5 95+%
5g
$856 2024-07-23
Enamine
EN300-1191734-0.05g
4-(butylamino)-3-nitrobenzoic acid
120321-65-5
0.05g
$148.0
Matrix Scientific
052786-500mg
4-(Butylamino)-3-nitrobenzoic acid
120321-65-5
500mg
$237.00 2023-09-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1368369-1g
4-(Butylamino)-3-nitrobenzoic acid
120321-65-5 95+%
1g
¥2887.00

4-(Butylamino)-3-nitrobenzoic acid Related Literature

Recommended suppliers
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.haoxiangbio.com
atkchemica
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
http://www.atkchemical.com/
atkchemica
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
https://www.amadischem.com/
Amadis Chemical Company Limited